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Compound of Interest

Compound Name: 6-Oxa-9-azaspiro[4.5]decane

Cat. No.: B160180 Get Quote

Technical Support Center: 6-Oxa-9-
azaspiro[4.5]decane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling, storage, and troubleshooting of experiments

involving 6-Oxa-9-azaspiro[4.5]decane.

Frequently Asked Questions (FAQs)
Q1: What is 6-Oxa-9-azaspiro[4.5]decane?

6-Oxa-9-azaspiro[4.5]decane is a heterocyclic organic compound. Its structure consists of a

spirocyclic system containing both an oxygen and a nitrogen atom. It is used as a reactant in

the synthesis of more complex molecules, such as spiro-tetracyclic ring compounds that have

potential applications as therapeutic secretase modulators.[1]

Q2: What are the primary hazards associated with 6-Oxa-9-azaspiro[4.5]decane?

While a specific Safety Data Sheet (SDS) for 6-Oxa-9-azaspiro[4.5]decane (CAS 130643-07-

1) is not readily available in the public domain, data from structurally similar spiro compounds

suggest the following potential hazards:

Skin Irritation: May cause skin irritation upon contact.[2][3][4]
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Serious Eye Damage/Irritation: May cause serious eye irritation or damage.[2][3][4]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[2][3][4]

Harmful if Swallowed: Some related compounds are classified as harmful if swallowed.[3][5]

Q3: How should I properly store 6-Oxa-9-azaspiro[4.5]decane?

Store the compound in a cool, dry, and well-ventilated area.[2] Keep the container tightly closed

to prevent exposure to moisture and atmospheric contaminants.[2][3][5] It is supplied as a

liquid and should be stored at room temperature.

Q4: What personal protective equipment (PPE) should I use when handling this compound?

To ensure personal safety, the following PPE is recommended:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[2][3]

Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[2][3]

Respiratory Protection: Handle in a well-ventilated area or use a chemical fume hood to

avoid inhaling vapors.[2][3]

Handling and Storage Guidelines
Parameter Guideline Source

Storage Temperature Room Temperature

Storage Conditions
Cool, dry, well-ventilated area

in a tightly sealed container.
[2][3]

Incompatible Materials Strong oxidizing agents. [6]

Physical Form Liquid
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Issue Potential Cause Suggested Solution

Inconsistent Reaction Yields

- Impurity of the starting

material.- Degradation of the

compound due to improper

storage.- Inaccurate

measurement of the liquid.

- Verify the purity of 6-Oxa-9-

azaspiro[4.5]decane via

appropriate analytical methods

(e.g., NMR, GC-MS).- Ensure

the compound has been stored

under the recommended

conditions.- Use precise liquid

handling techniques, such as

calibrated micropipettes.

Reaction Fails to Proceed

- Inactive catalyst or reagent.-

Incorrect reaction

temperature.- Presence of

moisture if the reaction is

moisture-sensitive.

- Check the activity of all

catalysts and reagents.-

Optimize the reaction

temperature.- Ensure all

glassware is oven-dried and

reactions are performed under

an inert atmosphere (e.g.,

nitrogen or argon) if necessary.

Formation of Side Products

- Cross-reactivity with other

functional groups.- Reaction

temperature is too high,

leading to decomposition.

- Protect other reactive

functional groups in your

substrate if necessary.-

Perform the reaction at a lower

temperature.

Difficulty in Product Isolation

- Similar polarity of the product

and starting material.- Product

is highly soluble in the workup

solvent.

- Utilize a different

chromatographic technique or

solvent system for purification.-

Perform a solvent screen for

extraction to find a solvent with

better partitioning for your

product.
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General Synthesis Workflow using 6-Oxa-9-
azaspiro[4.5]decane
The following diagram illustrates a typical workflow for a chemical synthesis reaction where 6-
Oxa-9-azaspiro[4.5]decane is used as a starting material.
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Preparation

Reaction

Workup & Purification

Analysis

Start: Assemble Glassware

Measure Reactants:
- 6-Oxa-9-azaspiro[4.5]decane

- Substrate
- Catalyst/Reagents

Add Solvent

Combine Reactants under
Controlled Conditions

(e.g., Inert Atmosphere, Temperature)

Monitor Reaction Progress
(e.g., TLC, LC-MS)

Incomplete?

Quench Reaction

Solvent Extraction

Purification
(e.g., Column Chromatography)

Characterize Product
(e.g., NMR, MS, IR)

End: Store Pure Product
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Spill or Exposure
Occurs

Evacuate Immediate Area
if Necessary

Skin Contact:
Rinse with Plenty of Water

Skin

Eye Contact:
Rinse Cautiously with Water

for Several Minutes

Eyes

Inhalation:
Move to Fresh Air

Inhaled

Wear Appropriate PPE

Contain Spill with
Inert Absorbent Material

Clean Spill Area

Dispose of Waste in
Accordance with Regulations

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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